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Cat. No.: B15594177
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for
Bruceantinoside A, a potent antileukemic quassinoid glycoside. The information presented
herein is essential for the identification, characterization, and further development of this
natural product for potential therapeutic applications. All data is compiled from peer-reviewed
scientific literature.

Core Spectroscopic Data

The structural elucidation of Bruceantinoside A relies primarily on Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS) data. These techniques provide detailed
insights into the molecular framework, connectivity, and stereochemistry of the compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for determining the complex structure of
Bruceantinoside A. The following tables summarize the *H and *C NMR chemical shift
assignments.
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Table 1: 13C NMR Spectroscopic Data of Bruceantinoside A (Aglycone moiety)

Carbon No. Chemical Shift (8) ppm
1 82.54 (d)
2 197.09 (s)
3 124.87 (d)
4 162.46 (s)
5 41.21 (d)
6 25.04 (t)
7 77.64 (d)
8 44.98 (s)
9 43.15 (d)
10 44.35 (s)
11 108.97 (s)
12 70.43 (d)
13 81.10 (s)
14 48.70 (s)
15 170.11 (s)
16 167.09 (s)
20 172.83 (s)
OCHs 52.45 (q)

Data sourced from Hamburger et al., 1988.[1]

Note: *H NMR data for Bruceantinoside A, while integral to its initial structure elucidation, is
not available in a complete, tabulated format in the readily accessible literature. Researchers
are directed to the primary publication for detailed proton chemical shifts and coupling
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constants: Kupchan, S. M., et al. (1981). Antitumor Agents. 39. Bruceantinoside-A and -B,
Novel Antileukemic Quassinoid Glucosides From Brucea antidysenterica. Journal of Natural
Products, 44(4), 470-473.

Mass Spectrometry (MS)

Mass spectrometry data is crucial for determining the molecular weight and elemental
composition of Bruceantinoside A. While specific fragmentation data from the original
publication is not widely available in digital archives, the molecular formula is established as
C2sH36013. High-resolution mass spectrometry (HRMS) would provide the exact mass,
confirming this composition.

Experimental Protocols

The following methodologies are representative of the techniques used for the spectroscopic
analysis of quassinoids like Bruceantinoside A.

NMR Spectroscopy

NMR spectra for similar quassinoid compounds have been recorded on spectrometers
operating at frequencies ranging from 300 MHz for *H and 75 MHz for 13C.[1]

o Sample Preparation: Samples are typically dissolved in deuterated solvents such as DMSO-
de at a concentration of 0.1-0.2 mol.[1]

 Internal Standard: Tetramethylsilane (TMS) is commonly used as an internal standard for *H
NMR spectra. For 13C NMR, the solvent peak (e.g., the center line of DMSO-ds at 39.50
ppm) is often used as a reference.[1]

o Data Acquisition:

o 13C NMR: Unambiguous assignments for quassinoids are often achieved through one-
bond and long-range heteronuclear correlation spectroscopy.[1]

o 2D NMR: Techniques such as COSY (Correlation Spectroscopy) and DEPT (Distortionless
Enhancement by Polarization Transfer) are employed to establish proton-proton and
carbon-proton connectivities.[1] For COSY experiments, typical parameters involve
recording 8 transients of 1K data points for each of 256 Tl increments.[1]
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Mass Spectrometry

For glycosidic natural products like Bruceantinoside A, modern mass spectrometry

techniques are invaluable.

« lonization Source: Electrospray ionization (ESI) is a soft ionization technique well-suited for
analyzing polar and thermally labile molecules like glycosides, minimizing fragmentation and

preserving the molecular ion.

o Mass Analyzer: High-resolution mass analyzers such as Time-of-Flight (TOF) or Orbitrap are
used to determine the accurate mass and elemental composition of the parent compound
and its fragments.

e Tandem MS (MS/MS): To understand the structure of the sugar moiety and the aglycone,
tandem mass spectrometry is employed. This involves isolating the parent ion, subjecting it
to collision-induced dissociation (CID), and analyzing the resulting fragment ions. This
process helps in sequencing the sugar units and identifying the core quassinoid structure.

Visualizations

The following diagram illustrates a generalized workflow for the isolation and spectroscopic
analysis of a natural product like Bruceantinoside A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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